4-methoxy-N-(2-methoxy-5-methylphenyl)-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxamide

• IUPAC Name: 4-methoxy-N-(2-methoxy-5-methylphenyl)-6-oxo-1-phenylpyridazine-3-carboxamide
• InChI: InChI=1S/C20H19N3O4/c1-13-9-10-16(26-2)15(11-13)21-20(25)19-17(27-3)12-18(24)23(22-19)14-7-5-4-6-8-14/h4-12H,1-3H3,(H,21,25)
• InChI Key: BTALWTORPVMOFD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)NC(=O)C2=NN(C(=O)C=C2OC)C3=CC=CC=C3
• Molecular Formula: C20H19N3O4
• Molecular Weight: 365.4 g/mol

Description

The compound is part of a broader class of molecules that have been synthesized and studied for various biological activities and chemical properties. These compounds, including pyridazine derivatives, are of interest due to their potential pharmacological applications and roles in chemical synthesis.

Synthesis Analysis

The synthesis of related compounds typically involves multi-step chemical reactions starting from basic aromatic or heterocyclic compounds. For instance, compounds with similar structures have been synthesized through reactions involving hydrates of cobalt, nickel, and copper with specific carbothioamides, resulting in coordination compounds with significant antimicrobial and antifungal activity (Gulea et al., 2019).

Molecular Structure Analysis

The molecular structure of these compounds often features complex arrangements of rings, including pyridazine and phenyl groups. X-ray diffraction analysis has been a key tool in determining the structure, showcasing how these molecules crystallize and the intermolecular interactions that occur, such as hydrogen bonding and π-π interactions (Bortoluzzi et al., 2011).

Chemical Reactions and Properties

These compounds participate in a variety of chemical reactions, highlighting their reactivity and potential as intermediates in synthetic chemistry. For example, reactions with N-methylhydrazine or N-phenylhydrazine have been reported to yield pyridazine derivatives with varying substituents, affecting their chemical behavior and biological activity (Śladowska et al., 2004).

Physical Properties Analysis

The physical properties, such as solubility, melting point, and crystalline structure, are crucial for understanding the applicability and handling of these compounds. Detailed crystallographic studies provide insights into the molecular conformation and packing in the solid state, which can influence the compound's stability and reactivity.

Chemical Properties Analysis

The chemical properties, including acidity, basicity, reactivity towards nucleophiles or electrophiles, and photostability, are essential for designing reactions and predicting behavior in biological systems. Studies on related compounds have explored their potential as kinase inhibitors, highlighting the importance of specific functional groups in enhancing biological activity and selectivity (Liu et al., 2014).